Cas no 141523-25-3 (Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester)

Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester structure
141523-25-3 structure
Product Name:Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester
CAS No:141523-25-3
MF:C9H9FO4
MW:200.163766622543
CID:101594
PubChem ID:588240
Update Time:2025-04-19

Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-fluoro-4,5-dihydroxy-, methyl ester
    • Methyl (2-fluoro-4,5-dihydroxyphenyl)acetate #
    • YYVBJRPVHMAROB-UHFFFAOYSA-N
    • Phenylacetic acid, 2-fluoro-4,5-dihydroxy-, methyl ester
    • methyl 2-(2-fluoro-4,5-dihydroxyphenyl)acetate
    • 141523-25-3
    • Benzeneacetic acid, 2-fluoro-4,5-dihydroxy-, methyl ester (9CI)
    • Inchi: 1S/C9H9FO4/c1-14-9(13)3-5-2-7(11)8(12)4-6(5)10/h2,4,11-12H,3H2,1H3
    • InChI Key: YYVBJRPVHMAROB-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C=C1CC(=O)OC)O)O

Computed Properties

  • Exact Mass: 200.04847
  • Monoisotopic Mass: 200.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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